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Compound of Interest

Compound Name: FAM amine, 5-isomer

Cat. No.: B607411

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of FAM (Fluorescein) Amine, 5-Isomer. Adherence to these procedures is critical
for ensuring laboratory safety and maintaining compliance with regulatory standards.

Personal Protective Equipment (PPE)

When handling FAM amine, 5-isomer, a comprehensive approach to personal protection is
mandatory to prevent exposure. The following personal protective equipment (PPE) should be
worn at all times.
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PPE Category Item Specifications

) Safety Glasses with Side Must be worn to protect
Eye Protection . .
Shields or Goggles against splashes.

Inspect gloves for integrity
] o before use and change them
Hand Protection Nitrile Gloves ) i
frequently, especially if

contaminated.

A buttoned lab coat should be
Body Protection Laboratory Coat worn to protect skin and
clothing.

Work in a well-ventilated area
) ) ] ) or a chemical fume hood to
Respiratory Protection Not typically required o ]
avoid inhalation of any dust or

aerosols.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling FAM amine, 5-isomer from receipt to disposal minimizes
risks and ensures the integrity of the compound.

¢ Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage or leakage. Verify that the product name and CAS number (2183440-41-5) on the
label match the order.

o Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place. The
recommended storage temperature is -20°C.[1][2] Avoid prolonged exposure to light.

e Preparation for Use:
o Bring the container to room temperature before opening to prevent moisture condensation.

o Handle the solid powder in a chemical fume hood to avoid inhalation.
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o FAM amine, 5-isomer is soluble in methanol, DMSO, and DMF.[1] Prepare solutions in a
well-ventilated area.

e During Use:
o Avoid contact with skin and eyes.
o Prevent the formation of dust and aerosols.
o Use only in areas with adequate ventilation.[3]
o After Use:
o Tightly seal the container before returning to storage.

o Decontaminate the work area with an appropriate solvent (e.g., 70% ethanol) and wipe it
clean.

o Dispose of all contaminated consumables as hazardous waste.

Disposal Plan

Proper disposal of FAM amine, 5-isomer and associated waste is crucial to prevent
environmental contamination and comply with regulations.

o Waste Identification: All materials contaminated with FAM amine, 5-isomer, including
unused product, empty containers, and cleaning materials, are considered hazardous
chemical waste.

e Waste Segregation: Do not mix this waste with other waste streams. Keep it in a designated,
sealed, and clearly labeled container.

o Disposal Procedure:
o Collect all waste in a compatible, leak-proof container with a secure lid.

o Label the container clearly as "Hazardous Waste: FAM amine, 5-isomer"” and include the
date.
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o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal company.

o Do not dispose of FAM amine, 5-isomer down the drain or in regular trash.

Emergency Procedures: Spills and Exposure

Immediate and appropriate action is critical in the event of a spill or personal exposure.

Spill Response

o Evacuate: Alert others in the immediate area and evacuate if necessary.
o Ventilate: Ensure the area is well-ventilated.

» Contain: For small spills, use an absorbent material (e.g., vermiculite, sand, or chemical
absorbent pads) to contain the spill.

e Clean-up:

o Wearing appropriate PPE, carefully scoop the absorbent material into a sealable
container.

o Decontaminate the spill area with a suitable solvent.
o Place all contaminated cleaning materials and PPE into the hazardous waste container.

» Report: Report the spill to your laboratory supervisor and EHS department.

Personal Exposure

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

» Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b607411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

 Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate
medical attention.

Quantitative Data Summary

Property Value Source
Molecular Formula C27H27CIN20s [1]
Molecular Weight 511.0 g/mol

CAS Number 2183440-41-5

Excitation Maximum (Aex) 490 nm

Emission Maximum (Aem) 513 nm

Soluble in Methanol, DMSO,

Solubility DME

Storage Temperature -20°C

Visual Workflows
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Safe Handling Workflow for FAM Amine, 5-Isomer
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Caption: Workflow for the safe handling of FAM amine, 5-isomer.
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Emergency Response Plan
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Caption: Emergency response plan for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fam-amine-5-isomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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